Cas no 121433-36-1 (2,4-Diaminoisoindole-1,3-dione)

• Product Name: 2,4-Diaminoisoindole-1,3-dione
• CAS No: 121433-36-1
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 2855437
• PubChem ID: 15859892
• Update Time: 2025-06-09

2,4-Diaminoisoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-diamino-isoindoline-1,3-dione
• 2,4-DIAMINOISOINDOLE-1,3-DIONE;
• 2,4-diaminoisoindole-1,3-dione
• SB64498
• SCHEMBL767500
• BS-27212
• CS-0204244
• 121433-36-1
• 2,4-Diaminoisoindole-1,3-dione

• Inchi： 1S/C8H7N3O2/c9-5-3-1-2-4-6(5)8(13)11(10)7(4)12/h1-3H,9-10H2
• InChI Key： OFWOUIMOCCPPGO-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CC=2C(N1N)=O)N

Computed Properties

• Exact Mass: 177.05400
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• PSA: 89.42000
• LogP: 0.95790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2,4-Diaminoisoindole-1,3-dione

Introduction to 2,4-Diaminoisoindole-1,3-dione (CAS No: 121433-36-1)

2,4-Diaminoisoindole-1,3-dione, with the chemical identifier CAS No 121433-36-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the isoindole family, a class of molecules characterized by a fused benzene and pyrrole ring system. The presence of two amino groups and a dione moiety makes it a versatile intermediate in organic synthesis, particularly in the development of biologically active molecules.

The structural framework of 2,4-Diaminoisoindole-1,3-dione (CAS No: 121433-36-1) imparts unique chemical properties that make it valuable in various applications. The amino groups provide sites for further functionalization, enabling the synthesis of more complex structures, while the dione group participates in hydrogen bonding and coordination interactions. These features have positioned this compound as a key building block in the design of novel therapeutic agents and functional materials.

In recent years, the pharmaceutical industry has shown increasing interest in isoindole derivatives due to their potential biological activity. Studies have demonstrated that compounds incorporating the isoindole scaffold exhibit a range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The dual functionality of 2,4-Diaminoisoindole-1,3-dione (CAS No: 121433-36-1) allows for the construction of molecules that can interact with biological targets in multiple ways, enhancing their therapeutic efficacy.

One of the most promising applications of 2,4-Diaminoisoindole-1,3-dione (CAS No: 121433-36-1) is in the development of small-molecule inhibitors targeting enzymes involved in cancer progression. Researchers have identified that isoindole derivatives can disrupt key signaling pathways by binding to specific enzyme active sites. For instance, studies have highlighted the potential of this compound as an inhibitor of poly(ADP-ribose) polymerase (PARP), an enzyme implicated in DNA repair and cancer cell survival. The ability to modulate PARP activity has significant implications for the treatment of triple-negative breast cancer and other PARP-dependent malignancies.

Additionally, 2,4-Diaminoisoindole-1,3-dione (CAS No: 121433-36-1) has been explored as a precursor in the synthesis of organic semiconductors and light-emitting diodes (OLEDs). The conjugated system inherent in isoindole derivatives facilitates charge transport, making them suitable for use in electronic devices. Recent advancements in materials science have demonstrated that incorporating 2,4-Diaminoisoindole-1,3-dione (CAS No: 121433-36-1) into polymer blends can improve device performance by enhancing charge mobility and thermal stability.

The synthesis of 2,4-Diaminoisoindole-1,3-dione (CAS No: 121433-36-1) typically involves multi-step organic reactions starting from readily available precursors. A common synthetic route includes condensation reactions followed by cyclization and subsequent functionalization to introduce the amino groups. Advances in catalytic methods have enabled more efficient and sustainable production processes for this compound. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the isoindole core with high selectivity and yield.

In conclusion,2,4-Diaminoisoindole-1,3-dione (CAS No: 121433-36-1) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features make it an invaluable intermediate for designing novel bioactive molecules and functional materials. As research continues to uncover new therapeutic targets and technological innovations,2,4-Diaminoisoindole-1,3-dione (CAS No: 121433-36-1) is poised to play an increasingly important role in addressing some of the most pressing challenges in modern chemistry and medicine.